
Technical Support Center: Optical Diffraction
Tomography

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: OdT1

Cat. No.: B1577233 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address common

artifacts encountered during optical diffraction tomography (ODT) experiments.

Frequently Asked Questions (FAQs)
Q1: What are the most common artifacts in ODT?

A1: The most frequently encountered artifacts in ODT include:

Missing Cone Artifacts: These arise from the limited numerical aperture of the objective and

condenser lenses, leading to poor axial resolution and an elongation of the reconstructed

refractive index (RI) distribution along the optical axis.

Multiple Scattering Artifacts: When light is scattered multiple times within a dense or large

sample, it violates the single-scattering assumption of many reconstruction algorithms,

causing inaccuracies and distortions in the RI map.

Motion Artifacts: Movement of the sample during the acquisition of multiple projections can

lead to blurring, ghosting, and structural distortions in the final 3D reconstruction.

Refractive Index Mismatch Artifacts: A significant difference between the refractive index of

the sample and the surrounding medium can enhance scattering and lead to reconstruction

inaccuracies.
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Q2: How can I identify the type of artifact in my ODT reconstruction?

A2: Each artifact has a characteristic appearance:

Missing Cone: Look for a stretched or elongated appearance of your sample along the

vertical (axial) direction. The top and bottom surfaces may appear blurred or poorly defined.

Multiple Scattering: The reconstructed RI values may appear lower than expected, and you

might observe a general haziness or loss of detail, especially in thicker or denser regions of

your sample.

Motion: Sharp edges may appear blurred or duplicated. You might also see ghosting or

ripple-like patterns in the reconstruction.

Refractive Index Mismatch: This can exacerbate other artifacts, particularly multiple

scattering. You may notice a halo effect around your sample or a general degradation of

image quality.

Troubleshooting Guides
Missing Cone Artifacts
Issue: My reconstructed 3D image appears elongated along the axial direction, and the top and

bottom are blurry.

Cause: This is a classic sign of the missing cone artifact, which is due to the limited range of

illumination angles captured by the microscope objective. This results in missing information in

the Fourier domain, leading to poor axial resolution.[1]

Solutions:

Iterative Reconstruction Algorithms: These algorithms use prior knowledge about the sample

to fill in the missing information in the Fourier domain. Common approaches include the

Gerchberg-Papoulis algorithm, edge-preserving regularization, and Total Variation (TV)

regularization.[1][2][3]

Deep Learning-Based Reconstruction: Unsupervised deep learning models, such as

cycleGANs, can be trained to generate the missing projection views, which can then be used
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to produce a more complete and accurate 3D reconstruction.[4][5][6][7]

Experimental Protocol: Iterative Reconstruction with Total Variation (TV) Regularization

Acquire Data: Obtain your set of 2D holograms from multiple illumination angles as you

normally would.

Initial Reconstruction: Perform a standard direct Fourier reconstruction to get an initial 3D

refractive index map. This initial map will exhibit the missing cone artifact.

Apply TV Regularization:

The core idea of TV regularization is to minimize the total variation of the image, which

helps to preserve sharp edges while removing noise and artifacts.

Use a reconstruction software or a custom script that implements a TV-regularized

iterative algorithm. A common approach is the Fast Iterative Shrinkage-Thresholding

Algorithm (FISTA). .

Iterate: The algorithm will iteratively: a. Enforce data consistency with the measured

holograms. b. Apply the TV regularization to reduce noise and artifacts.

Monitor Convergence: The iterations should be continued until the change in the

reconstructed image between iterations falls below a certain threshold, or for a fixed number

of iterations.

Quantitative Comparison of Reconstruction Algorithms for Missing Cone Correction
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Reconstruction
Method

Mean Squared
Error (vs. Ground
Truth) - Noiseless
Data

Mean Squared
Error (vs. Ground
Truth) - Noisy Data

Key Characteristic

Standard Fourier

Reconstruction
High Very High

Fastest, but most

prone to artifacts.

Gerchberg-Papoulis

(GP)
2.03 ppm 19.17 ppm

Imposes a non-

negativity constraint.

[8]

ODT with Discrete

Algebraic

Reconstruction

Technique (ODT-

DART)

0.494 ppm 0.859 ppm

Assumes discrete and

uniform RI within the

sample.[8]

Total Variation (TV)

Regularization
Moderate Low

Effective at preserving

edges.

Deep Learning

(ProjectionGAN)
Low Low

Can generate missing

views for a more

complete

reconstruction.

Note: The quantitative data for GP and ODT-DART are from a specific study and may vary

depending on the sample and experimental conditions.[8]
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Caption: Workflow for addressing missing cone artifacts.

Multiple Scattering Artifacts
Issue: My reconstructed refractive index values are lower than expected, and the image

appears hazy, especially for my thick/dense sample.

Cause: When the sample is optically dense, light can be scattered multiple times before it is

detected. Standard ODT reconstruction algorithms are based on the first Born or Rytov

approximations, which assume only single scattering. Multiple scattering events violate this

assumption and lead to reconstruction errors.

Solutions:
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Iterative Reconstruction Algorithms: More advanced iterative algorithms can model the

effects of multiple scattering and correct for them. One such method is iterative ODT (iODT).

[9][10]

Refractive Index Matching: By using a mounting medium with a refractive index closer to that

of the sample, the amount of scattering can be reduced.

Experimental Protocol: Iterative ODT (iODT) for Multiple Scattering Correction

Acquire Data: Collect your multi-angle holograms.

Initial Reconstruction: Generate an initial 3D RI map using a standard reconstruction

algorithm.

Forward Propagation: Simulate the propagation of the illumination light through the initial RI

map.

Compare with Measured Data: Compare the simulated scattered light with the

experimentally measured holograms. The difference between them represents the error due

to multiple scattering and other inaccuracies.

Update RI Map: Use the error to update the RI map.

Iterate: Repeat steps 3-5 until the difference between the simulated and measured data is

minimized.

Logical Relationship of Multiple Scattering and its Solutions
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Caption: Causes and solutions for multiple scattering artifacts.
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Motion Artifacts
Issue: My reconstructed image is blurry, has ghosting, or parts of the structure seem distorted.

Cause: The sample moved during the sequential acquisition of the different projection images.

This is especially common when imaging live cells or organisms.

Solutions:

Improve Sample Immobilization: Use appropriate techniques to reduce sample movement,

such as hydrogels or microfluidic devices.

Faster Acquisition: Reduce the total acquisition time to minimize the chance of sample

motion.

Computational Motion Correction: Use algorithms to register the acquired images and

correct for motion computationally.

Experimental Workflow for Computational Motion Correction

Acquire Data: Collect the series of 2D holograms.

Image Registration:

Select a reference frame (e.g., the first hologram).

For each subsequent hologram, use an image registration algorithm to find the

translational and rotational shifts that best align it with the reference frame.

Apply Corrections: Apply the calculated transformations to each hologram to create a

motion-corrected dataset.

Reconstruction: Perform the 3D reconstruction using the aligned holograms.

Performance Metrics for Motion Artifact Correction
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Metric Description Good Value

Mean Squared Error (MSE)

The average squared

difference between the

corrected and a ground-truth

(motion-free) image.

Lower

Peak Signal-to-Noise Ratio

(PSNR)

The ratio between the

maximum possible power of a

signal and the power of

corrupting noise.

Higher

Structural Similarity Index

(SSIM)

Measures the similarity

between two images based on

luminance, contrast, and

structure.

Closer to 1
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Caption: Workflow for computational motion artifact correction.

Refractive Index Mismatch Artifacts
Issue: My reconstructions suffer from strong scattering artifacts, even for relatively small

samples.

Cause: A large difference between the refractive index of your sample and the surrounding

medium can increase light scattering, which can lead to artifacts and inaccuracies in the

reconstruction.
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Solution:

Use a Refractive Index Matching Medium: By matching the refractive index of the medium to

that of the sample, you can significantly reduce scattering. Iodixanol is a non-toxic substance

that can be used to adjust the refractive index of aqueous media.[11]

Experimental Protocol: Refractive Index Matching with Iodixanol

Estimate Sample RI: If the refractive index of your sample is unknown, you can estimate it

from a preliminary ODT measurement or from literature values for similar cell/tissue types.

Prepare Iodixanol Solutions: Prepare a stock solution of Iodixanol (e.g., 60% in distilled

water). Create a series of dilutions to cover a range of refractive indices around your

estimated sample RI.

Measure RI of Media: Use a refractometer to measure the refractive index of each of your

Iodixanol solutions.

Mount Sample: Mount your sample in the Iodixanol solution with the refractive index that

most closely matches your sample.

Perform ODT: Acquire and reconstruct your 3D ODT data as usual.

Effect of Refractive Index Matching on Reconstruction Quality

Refractive Index of
Medium

Qualitative Observation
Reconstructed RI
Accuracy

Mismatched (e.g., water)
Strong scattering artifacts,

hazy reconstruction.
Lower

Partially Matched
Reduced scattering, improved

clarity.
Moderate

Closely Matched

Minimal scattering, clear

reconstruction with well-

defined boundaries.

High
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Data is qualitative and based on the general findings in the literature.[11][12]

Decision Process for Refractive Index Matching

Strong Scattering
Artifacts Present?

Use RI Matching
Medium
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Medium
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Click to download full resolution via product page

Caption: Decision diagram for using a refractive index matching medium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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